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Compound of Interest

Compound Name: NCC-149

Cat. No.: B609493 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NCC-149 is a potent and selective inhibitor of Histone Deacetylase 8 (HDAC8), a class I

histone deacetylase.[1][2][3] Its chemical name is N-hydroxy-3-(1-((phenylthio)methyl)-1H-

1,2,3-triazol-4-yl)benzamide.[2] HDAC8 is implicated in the regulation of gene expression and

has been identified as a therapeutic target in various diseases, including T-cell lymphomas and

neuroblastoma. NCC-149's inhibitory action on HDAC8 leads to an increase in the acetylation

of HDAC8 substrates, a key mechanism in its biological activity. A primary non-histone

substrate of HDAC8 is the Structural Maintenance of Chromosomes 3 (SMC3) protein, a core

component of the cohesin complex.[4][5][6] By preventing the deacetylation of SMC3, NCC-
149 can modulate the cohesin cycle, which plays a critical role in sister chromatid cohesion,

DNA repair, and gene expression.[4][5][7] These application notes provide a detailed protocol

for the preparation of a stock solution of NCC-149 in Dimethyl Sulfoxide (DMSO) for use in in

vitro research applications.

Data Presentation
Quantitative data for NCC-149 is summarized in the table below for easy reference.
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Property Value Reference

Chemical Name

N-hydroxy-3-(1-

((phenylthio)methyl)-1H-1,2,3-

triazol-4-yl)benzamide

[2]

Molecular Formula C₁₆H₁₄N₄O₂S N/A

Molecular Weight 326.37 g/mol N/A

Appearance Solid powder N/A

Solubility Soluble in DMSO N/A

Purity >98% (typical) N/A

Storage (Powder) -20°C for long-term storage N/A

Storage (Stock Solution) -20°C or -80°C [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM NCC-149 Stock
Solution in DMSO
This protocol details the steps to prepare a 10 mM stock solution of NCC-149 in DMSO. This

concentration is a common starting point for subsequent dilutions to working concentrations for

cell culture experiments.

Materials:

NCC-149 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Calibrated micropipettes and sterile tips
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Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Calculation:

To prepare a 10 mM stock solution, the required mass of NCC-149 can be calculated using the

following formula:

Mass (mg) = Desired Concentration (mM) x Molecular Weight ( g/mol ) x Volume (L) x 1000

For preparing 1 mL (0.001 L) of a 10 mM stock solution of NCC-149 (MW = 326.37 g/mol ):

Mass (mg) = 10 mM x 326.37 g/mol x 0.001 L x 1000 = 3.2637 mg

Procedure:

Preparation: In a sterile environment (e.g., a laminar flow hood), bring the NCC-149 powder

and DMSO to room temperature.

Weighing: Carefully weigh out approximately 3.26 mg of NCC-149 powder on a calibrated

analytical balance and transfer it to a sterile microcentrifuge tube. Record the exact weight.

Solvent Addition: Based on the actual weight of the NCC-149 powder, calculate the precise

volume of DMSO required to achieve a 10 mM concentration. For example, if 3.26 mg of

powder was weighed, add 1.0 mL of DMSO to the tube.

Dissolution: Tightly cap the microcentrifuge tube and vortex the solution until the NCC-149
powder is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if

necessary. Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes

(e.g., 20 µL) in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C or -80°C for long-term storage. When stored at -80°C,

the stock solution is stable for up to 6 months; at -20°C, it is stable for up to 1 month.[1]

Protocol 2: Preparation of Working Solutions from Stock
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For cell-based assays, the concentrated DMSO stock solution must be diluted to the final

working concentration in the cell culture medium. It is crucial to ensure that the final

concentration of DMSO in the culture medium is non-toxic to the cells, typically below 0.5%

(v/v).

Procedure:

Thawing: Thaw a single aliquot of the 10 mM NCC-149 stock solution at room temperature.

Serial Dilution (Recommended): To achieve a low final concentration and ensure

homogeneity, perform serial dilutions. For example, to achieve a final concentration of 10 µM

in a final volume of 1 mL of cell culture medium:

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 99 µL of

sterile cell culture medium to get a 100 µM solution.

Add 100 µL of the 100 µM intermediate solution to 900 µL of cell culture medium to

achieve the final 10 µM concentration.

Direct Dilution (for higher concentrations): For higher working concentrations, a direct dilution

may be feasible. For example, to make a 10 µM working solution directly from a 10 mM

stock, you would perform a 1:1000 dilution (e.g., add 1 µL of stock to 999 µL of medium).

Mixing: Gently mix the final working solution by pipetting up and down before adding it to the

cells.

Control: Always include a vehicle control in your experiments, which consists of the cell

culture medium with the same final concentration of DMSO as the drug-treated samples.
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Caption: Workflow for preparing NCC-149 stock solution.
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Caption: NCC-149 inhibits HDAC8, leading to increased SMC3 acetylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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